N-(3-{[(4-chlorophenoxy)acetyl]amino}phenyl)benzamide

• Molecular Formula: C21H17ClN2O3
• Molecular Weight: 380.8 g/mol
• IUPAC Name: N-[3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]benzamide
• InChI: InChI=1S/C21H17ClN2O3/c22-16-9-11-19(12-10-16)27-14-20(25)23-17-7-4-8-18(13-17)24-21(26)15-5-2-1-3-6-15/h1-13H,14H2,(H,23,25)(H,24,26)
• InChI Key: NREWIVXETBCCOU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)COC3=CC=C(C=C3)Cl
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)NC(=O)COC3=CC=C(C=C3)Cl

Description

N-(3-{[(4-chlorophenoxy)acetyl]amino}phenyl)benzamide, commonly known as CPB, is a chemical compound that has gained significant attention in the scientific community due to its potential medical applications. CPB is a benzamide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

CPB inhibits the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying histones. By inhibiting HDACs, CPB can induce the expression of genes that promote apoptosis and inhibit angiogenesis, leading to the inhibition of cancer cell growth. CPB also inhibits the aggregation of amyloid beta peptides by binding to them and preventing their aggregation.
Biochemical and Physiological Effects:
CPB has been found to induce apoptosis and inhibit angiogenesis in cancer cells, leading to the inhibition of cancer cell growth. It also inhibits the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease. CPB has been found to have low toxicity in vitro and in vivo, making it a promising candidate for medical applications.

Advantages and Limitations for Lab Experiments

CPB has several advantages for lab experiments, including its high purity and yield, low toxicity, and potential medical applications. However, CPB has some limitations, including its limited solubility in water and its potential instability in solution.

Future Directions

There are several future directions for research on CPB, including its potential use in combination with other cancer treatments, its potential use in treating other diseases such as Parkinson's disease, and its potential use in developing new HDAC inhibitors. Additionally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of CPB in vivo, as well as its potential side effects and toxicity.

Synthesis Methods

CPB can be synthesized through various methods, including the reaction of 4-chlorophenyl hydrazine with 4-chlorobenzoyl chloride, followed by the reaction with 4-aminophenyl benzamide. Another method involves the reaction of 4-chlorobenzoyl chloride with 4-aminophenyl benzamide, followed by the reaction with 4-chlorophenyl hydrazine. Both methods yield CPB with high purity and yield.

Scientific Research Applications

CPB has been studied for its potential medical applications, particularly in cancer treatment. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. CPB has also been studied for its potential use in treating Alzheimer's disease, as it has been found to inhibit the aggregation of amyloid beta peptides.